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Compound of Interest

Compound Name:
O-(4-Nitrobenzyl)hydroxylamine

hydrochloride

Cat. No.: B127017 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This document provides immediate and essential safety and

logistical information for O-(4-Nitrobenzyl)hydroxylamine hydrochloride (CAS No. 2086-26-

2), including personal protective equipment (PPE) recommendations, handling procedures, and

disposal plans.[1][2]

Chemical and Physical Properties
A summary of the key physical and chemical properties of O-(4-Nitrobenzyl)hydroxylamine
hydrochloride is provided in the table below.
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Property Value

Synonyms
4-Nitrobenzyloxyamine hydrochloride; p-

Nitrobenzyloxyamine hyd

Appearance Light yellow to white crystalline powder

Molecular Formula C7H9ClN2O3

Molecular Weight 204.61 g/mol

Melting Point 213 - 217 °C (415.4 - 422.6 °F)

Purity ≥98%

Solubility DMSO (Slightly), Methanol (Slightly)

Storage Temperature
Room temperature, in a dry, cool, and well-

ventilated place

Sources:[1][2][3][4][5]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

O-(4-Nitrobenzyl)hydroxylamine hydrochloride.

Protection Type Recommended Equipment Specification/Standard

Eye/Face Protection

Safety goggles with side-

shields or chemical safety

goggles

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166

Skin Protection
Impervious clothing and

protective gloves
To prevent skin exposure

Respiratory Protection

Suitable respirator; dust mask

type N95 (US) may be

appropriate

Use in a well-ventilated area. If

risk of overexposure exists,

wear an approved respirator.
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Sources:[2][6]

A logical workflow for selecting the appropriate PPE is illustrated in the diagram below.
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PPE Selection for O-(4-Nitrobenzyl)hydroxylamine hydrochloride

Start: Task Assessment

Inhalation Risk Assessment
(e.g., generating dust)

Work in Well-Ventilated Area

Low

Wear N95 Dust Mask
or higher

High

Skin Contact Risk Assessment
(e.g., weighing, transfer)

Wear Chemical Resistant Gloves
and Lab Coat

Yes

Eye Contact Risk Assessment
(e.g., potential for splash)

Wear Chemical Safety Goggles

Yes

Proceed with Task
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Chemical Spill Response Plan

Spill Occurs

Assess the Situation
(Size, Location, Hazards)

Evacuate Immediate Area
(if necessary)

Major Spill

Don Appropriate PPE

Minor Spill

Contain the Spill
(Use absorbent material)

Clean Up Spill
(Sweep or absorb)

Decontaminate the Area
(e.g., with alcohol)

Dispose of Waste
(Follow regulations)

Report the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

